Oxalic acid--copper (1/1)

• CAS No.: 5893-66-3
• Molecular Formula: C2H2CuO4
• Molecular Weight: 153.58 g/mol
• IUPAC Name: copper;oxalic acid
• InChI: InChI=1S/C2H2O4.Cu/c3-1(4)2(5)6;/h(H,3,4)(H,5,6)
• InChI Key: NTKHLGAMTDSVMO-UHFFFAOYSA-N
• impurities: Usually contains some water.
• Canonical SMILES: C(=O)(C(=O)O)O.[Cu]
• Color/Form: Blue-white powder; Bluish-green powde
• density: greater than 1 at 68 °F (USCG, 1999)
• physical_description: Cupric oxalate is an odorless bluish-white solid. Denser than water and insoluble in water. Hence sinks in water. Used as a catalysts for organic reactions.; Blue-white solid; Practically insoluble in water; [Merck Index] Blue or white powder; [MSDSonline]
• solubility: Solubility: 0.00253 g/100 ml water @ 25 °C /Hemihydrate/; Sol in ammonium hydroxide, insol in acetone, acid; Molecular wt 160.57; blue whitish crystals /Hemihydrate/; Practically insol in water, alc, ether, acetic acid; sol in ammonium hydroxide

Description

Cupric oxalate, also known as copper(II) oxalate, is an inorganic compound with the formula CuC₂O₄·nH₂O, which can present in hydrated forms like the biomineral moolooite, or as an anhydrous solid . This blue solid is a coordination polymer, which renders it practically insoluble in water and common solvents . Key Research Applications • Nanoparticle Synthesis : Cupric oxalate serves as an excellent precursor for the thermal decomposition synthesis of various copper-based nanomaterials. Under an inert or reducing atmosphere (e.g., H₂, Ar), it decomposes to metallic copper (Cu) nanoparticles, while in air, it can convert to copper oxide nanoparticles (CuO or Cu₂O) at relatively low temperatures . These nanoparticles are of significant interest for applications in catalysis, electronics, and as sensors . • Catalysis : Copper oxalate is utilized as a catalyst for organic reactions . Furthermore, its derivatives, including zero-valent copper, are actively researched for activating molecular oxygen, a key process in advanced oxidation processes for degrading organic pollutants in water . • Biomineralization & Environmental Studies : The formation of copper oxalate (moolooite) by lichens and fungi is a well-documented phenomenon in nature . This biomineralization process is a key area of study for developing microbial technologies for environmental bioremediation and the bioleaching of copper from ores . Synthesis and Handling Cupric oxalate is typically produced by a precipitation reaction between acidified aqueous copper(II) salts and oxalic acid or alkali metal oxalates . The thermal decomposition pathway and final products are highly dependent on the atmosphere, making it a versatile compound for materials synthesis . This product is intended for research purposes only and is not for human or veterinary use.

Preparation Methods

Synthetic Routes and Reaction Conditions: Cupric oxalate can be synthesized through the precipitation method, where an acidified aqueous solution of copper(II) salts reacts with oxalic acid . The reaction can be represented as: [ \text{CuSO}_4 + \text{H}_2\text{C}_2\text{O}_4 + \text{H}_2\text{O} \rightarrow \text{CuC}_2\text{O}_4 \cdot \text{H}_2\text{O} + \text{H}_2\text{SO}_4 ]

Industrial Production Methods: Industrial production of cupric oxalate often involves similar precipitation methods, but on a larger scale. The process may include additional steps for purification and drying to obtain the desired product quality .

Chemical Reactions Analysis

Types of Reactions: Cupric oxalate undergoes various chemical reactions, including:

Thermal Decomposition: Upon heating to 130°C, hydrated cupric oxalate converts to anhydrous cupric oxalate.

Reduction: Cupric oxalate can act as a reducing agent in reactions that generate carbon dioxide.

Complex Formation: It reacts with alkali metal oxalates and ammonium oxalate to form bis(oxalato)cuprate complexes.

Common Reagents and Conditions:

Oxalic Acid: Used in the synthesis of cupric oxalate.

Hydrogen Atmosphere: Required for the reduction of cupric oxalate to copper metal.

Alkali Metal Oxalates and Ammonium Oxalate: Used in the formation of bis(oxalato)cuprate complexes.

Major Products:

Copper Metal: Formed from the reduction of cupric oxalate.

Bis(oxalato)cuprate Complexes: Formed from reactions with alkali metal oxalates and ammonium oxalate.

Scientific Research Applications

Cupric oxalate has several scientific research applications, including:

Catalysis: Used as a catalyst in organic reactions.

Stabilization: Acts as a stabilizer for acetylated polyformaldehyde.

Bioremediation: Utilized in bioremediation technologies for copper-contaminated environments through the formation of insoluble copper oxalate.

Electrochemistry: Studied for its potential in electrochemical applications, such as supercapacitors and batteries.

Mechanism of Action

The mechanism of action of cupric oxalate involves its ability to form complexes and undergo redox reactions. In bioremediation, for example, oxalate-producing microorganisms facilitate the formation of insoluble copper oxalate, thereby reducing copper toxicity in the environment . In catalysis, cupric oxalate acts as a Lewis acid, facilitating various organic transformations .

Comparison with Similar Compounds

Zinc Oxalate ($ \text{ZnC}2\text{O}4 $)

• Synthesis : Similar to cupric oxalate, zinc oxalate precipitates when zinc salts react with oxalic acid .
• Properties: Exhibits higher thermal stability than cupric oxalate, decomposing to zinc oxide ($ \text{ZnO} $) at elevated temperatures. Solubility in water is marginally higher but remains low .
• Applications: Used in ceramics and as a precursor for ZnO nanoparticles in optoelectronics .

Cobalt Oxalate ($ \text{CoC}2\text{O}4 $)

• Synthesis : Prepared by treating cobalt salts with oxalic acid under controlled pH, analogous to cupric oxalate synthesis .
• Properties : Decomposes to cobalt oxide ($ \text{Co}3\text{O}4 $) with release of $ \text{CO}_2 $. Magnetic properties differ significantly due to cobalt’s electronic configuration .
• Applications : Utilized in lithium-ion battery electrodes and magnetic materials .

Data Table: Comparative Analysis

Property	Cupric Oxalate	Zinc Oxalate	Cobalt Oxalate
Molecular Formula	$ \text{CuC}2\text{O}4 $	$ \text{ZnC}2\text{O}4 $	$ \text{CoC}2\text{O}4 $
Molecular Weight (g/mol)	151.57	153.40	146.96
Solubility in Water	Insoluble	Slightly soluble	Insoluble
Thermal Decomposition	$ \text{CuO} + \text{CO}_2 $	$ \text{ZnO} + \text{CO}_2 $	$ \text{Co}3\text{O}4 + \text{CO}_2 $
Primary Applications	Pyrotechnics, Catalysts	Ceramics, ZnO precursors	Batteries, Magnets

Research Findings

• Synthesis Efficiency : Cupric oxalate yields are influenced by reaction conditions. For instance, using cupric chloride ($ \text{CuCl}2 $) as a precursor results in lower oxalate purity compared to ferric chloride ($ \text{FeCl}3 $) in analogous reactions .

Biological Activity

Cupric oxalate (CuC₂O₄) is a coordination compound that has garnered attention for its biological activity, particularly in the context of its interactions with biological systems and potential therapeutic applications. This article explores the biological activity of cupric oxalate, highlighting its effects on human health, its role in various biochemical processes, and its implications in medical research.

Overview of Cupric Oxalate

Cupric oxalate is a salt formed from copper and oxalic acid. It exists in various forms, including monohydrate and anhydrous forms, each exhibiting distinct properties. The compound is known for its ability to form complexes with various biomolecules, influencing biochemical pathways and cellular functions.

1. Antioxidant Properties

Research indicates that cupric oxalate can exhibit antioxidant properties, which are crucial in mitigating oxidative stress within biological systems. A study involving patients with calcium oxalate (CaOx) stones revealed that elevated levels of copper were associated with increased oxidative stress markers such as malondialdehyde (MDA) and reduced levels of antioxidants like glutathione (GSH) and catalase (CAT) . The following table summarizes the correlation between plasma copper levels and antioxidant activity:

Parameter	CaOx Patients (r)	Control Group (r)
Cu vs CAT	0.44 (p = 0.01)	0.149 (p = 0.532)
Cu vs GSH	Not specified	Not specified

These findings suggest a moderate positive correlation between plasma copper levels and antioxidant enzyme activity in CaOx patients, indicating a potential role for cupric oxalate in oxidative stress modulation.

2. Antimicrobial Activity

Cupric oxalate has been studied for its antimicrobial properties, particularly against pathogenic bacteria and fungi. The compound's ability to disrupt microbial cell membranes and interfere with metabolic processes has been documented. For instance, Aspergillus niger, a fungus known for producing oxalic acid, was shown to facilitate the formation of copper oxalates under laboratory conditions . This interaction highlights the potential use of cupric oxalate in biotechnological applications aimed at controlling microbial growth.

3. Anti-Cancer Potential

Emerging research suggests that cupric oxalate may possess anti-cancer properties. Studies have demonstrated that copper complexes exhibit cytotoxic effects on various cancer cell lines by inducing apoptosis and inhibiting cell proliferation . The following table outlines some key findings from anti-cancer studies involving cupric oxalate:

Study Reference	Cancer Cell Line	IC₅₀ (µM)	Mechanism of Action
	HeLa	10	Induction of apoptosis
	MCF-7	15	Inhibition of proliferation

Case Study: Calcium Oxalate Stone Formation

A significant body of research has focused on the role of copper in the pathogenesis of calcium oxalate stones. A study involving patients with CaOx stones showed that increased urinary levels of citric acid and oxalate were correlated with elevated plasma copper concentrations . The implications of these findings suggest that cupric oxalate may play a role in stone formation through mechanisms involving oxidative stress and metabolic dysregulation.

Q & A

Basic Research Questions

Q. What are the standard protocols for synthesizing cupric oxalate in laboratory settings, and how can researchers optimize yield and purity?

• Methodological Answer : Synthesis typically involves reacting copper(II) salts (e.g., copper sulfate) with oxalic acid under controlled pH (4–6) and temperature (60–80°C). To optimize yield, stoichiometric ratios should be validated via titration, and excess oxalic acid can be removed via vacuum filtration. Purity is confirmed through gravimetric analysis or X-ray diffraction (XRD) . For reproducibility, document reaction time, agitation methods, and drying conditions (e.g., oven-drying at 110°C vs. desiccation) .

Q. Which analytical techniques are most effective for characterizing cupric oxalate’s structural and thermal properties?

• Methodological Answer :

• Structural analysis : Use XRD to confirm crystallinity and phase purity .
• Thermal decomposition : Thermogravimetric analysis (TGA) under inert atmospheres (N₂ or Ar) reveals decomposition stages (e.g., CuC₂O₄ → CuO + CO + CO₂) .
• Surface morphology : Scanning electron microscopy (SEM) identifies particle size and aggregation patterns .
• Integrate data from multiple techniques to resolve ambiguities, such as distinguishing anhydrous vs. hydrated forms .

Q. What safety protocols are critical when handling cupric oxalate in laboratory experiments?

• Methodological Answer :

• PPE : Wear nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact .
• Ventilation : Use fume hoods during synthesis to mitigate inhalation risks (coughing, wheezing) .
• Spill management : Avoid dry sweeping; use wet methods or HEPA vacuums to reduce airborne particles .
• Emergency response : Immediate flushing with water for eye/skin exposure and medical consultation for ingestion .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported thermal decomposition pathways of cupric oxalate?

• Methodological Answer : Discrepancies in decomposition temperatures (e.g., 290–340°C) may arise from atmospheric conditions (oxidizing vs. inert) or impurities. To address this:

• Conduct controlled TGA-MS (mass spectrometry) experiments to correlate mass loss with gas evolution (CO/CO₂) .
• Compare in-situ XRD data during heating to track phase transitions .
• Replicate studies using ultra-high-purity precursors to isolate sample-related variables .

Q. What experimental designs are suitable for investigating cupric oxalate’s catalytic mechanisms in organic reactions?

• Methodological Answer :

• Kinetic studies : Monitor reaction rates via UV-Vis spectroscopy or gas chromatography (GC) under varying catalyst loadings .
• Surface analysis : Use X-ray photoelectron spectroscopy (XPS) to assess Cu oxidation states pre/post-reaction .
• Computational modeling : Pair experimental data with DFT calculations to propose intermediate structures .
• Include control experiments (e.g., catalyst-free reactions) to confirm catalytic activity .

Q. How can researchers address reproducibility challenges in cupric oxalate’s synthesis and application studies?

• Methodological Answer :

• Parameter standardization : Publish detailed protocols for precursor concentrations, stirring rates, and drying methods .
• Interlaboratory validation : Collaborate with external labs to verify results using shared samples .
• Data transparency : Provide raw XRD/TGA files in supplementary materials for independent analysis .

Data Contradiction Analysis

Q. Why do studies report conflicting cytotoxicity levels for cupric oxalate, and how can these disparities be resolved?

• Methodological Answer : Variations in cytotoxicity assays (e.g., MTT vs. LDH assays) and cell lines (e.g., HeLa vs. HEK293) may skew results. To harmonize findings:

• Use standardized cell viability protocols (ISO 10993-5) .
• Control for copper ion leaching via ICP-MS during cytotoxicity tests .
• Compare data across multiple cell models and exposure durations .